Cas no 343268-62-2 (3-(furan-2-yl)propane-1-thiol)

• Product Name: 3-(furan-2-yl)propane-1-thiol
• CAS No: 343268-62-2
• MF: C₇H₁₀OS
• MW: 142.218700885773
• CID: 5863067
• PubChem ID: 12549643
• Update Time: 2025-06-09

3-(furan-2-yl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-Furanpropanethiol
• EN300-1867928
• 3-(furan-2-yl)propane-1-thiol
• 343268-62-2

• Inchi： 1S/C7H10OS/c9-6-2-4-7-3-1-5-8-7/h1,3,5,9H,2,4,6H2
• InChI Key： HGCXZCVLXNZRNV-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CCCS

Computed Properties

• Exact Mass: 142.04523611g/mol
• Monoisotopic Mass: 142.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 75.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 14.1Ų

Additional information on 3-(furan-2-yl)propane-1-thiol

Exploring the Unique Properties and Applications of 3-(Furan-2-yl)propane-1-thiol (CAS No. 343268-62-2)

In the realm of organic chemistry, 3-(furan-2-yl)propane-1-thiol (CAS No. 343268-62-2) stands out as a fascinating compound with a unique combination of structural features and functional properties. This sulfur-containing derivative of furan has garnered significant attention in recent years, particularly in the fields of flavor and fragrance chemistry, as well as in materials science. The compound's molecular structure, characterized by a furan ring linked to a propane-thiol chain, gives it distinctive aromatic properties that make it valuable for various applications.

One of the most intriguing aspects of 3-(furan-2-yl)propane-1-thiol is its potential in food flavoring applications. Recent trends in the food industry show growing consumer interest in natural flavor enhancers and umami compounds, and this thiol derivative has shown promise in this area. Its organoleptic properties combine the characteristic roasted notes of furan derivatives with the savory impact of thiols, making it a subject of study for flavor chemists worldwide. The compound's CAS number, 343268-62-2, has become increasingly searched in scientific databases as researchers explore its potential in gourmet food applications.

The synthetic pathways for producing 3-(furan-2-yl)propane-1-thiol have been refined in recent years, with particular focus on green chemistry approaches. This aligns with current industry demands for sustainable synthesis methods that minimize environmental impact. Researchers have developed efficient routes involving catalytic processes and biocatalysis, addressing the growing market need for eco-friendly chemical production. These advancements have made the compound more accessible for both research and commercial applications.

In the field of materials science, 3-(furan-2-yl)propane-1-thiol has shown potential as a building block for functional polymers. Its dual functionality (the furan ring and thiol group) allows for interesting polymer modification possibilities. Recent studies have explored its use in creating self-healing materials and smart coatings, topics that consistently rank high in scientific literature searches. The compound's ability to participate in various chemical reactions makes it a versatile intermediate in materials development.

The analytical characterization of 3-(furan-2-yl)propane-1-thiol has been another area of active research. Advanced techniques such as GC-MS analysis and NMR spectroscopy have been employed to study its molecular properties and isomeric purity. These studies are crucial for quality control in industrial applications and have contributed to the growing body of literature surrounding CAS No. 343268-62-2. The compound's spectral data has become a valuable reference for researchers working with similar heterocyclic thiols.

From a market perspective, the demand for specialty chemicals like 3-(furan-2-yl)propane-1-thiol has been steadily increasing. Industry reports indicate growing interest in high-value chemical intermediates for various sectors including flavor & fragrance, pharmaceuticals, and advanced materials. The compound's unique chemical signature and versatile applications position it well in these markets. Manufacturers and suppliers of CAS No. 343268-62-2 have noted increased inquiries from both academic and industrial clients.

Looking to the future, research on 3-(furan-2-yl)propane-1-thiol is likely to expand into new areas. Current scientific trends suggest potential applications in bio-based materials and green solvents, aligning with global sustainability initiatives. The compound's structure-activity relationships continue to be explored, particularly how modifications to its molecular framework might yield derivatives with enhanced or novel properties. As these studies progress, we can expect to see CAS No. 343268-62-2 appearing in more patent applications and research publications.

For researchers and industry professionals working with 3-(furan-2-yl)propane-1-thiol, proper handling procedures and storage conditions remain important considerations. While not classified as hazardous, standard laboratory safety protocols should always be followed when working with this or any chemical compound. The growing safety data available for CAS No. 343268-62-2 helps ensure its responsible use across various applications.

In conclusion, 3-(furan-2-yl)propane-1-thiol (CAS No. 343268-62-2) represents an excellent example of how specialty organic compounds can find diverse applications across multiple industries. Its unique chemical properties, combined with growing interest in sustainable chemistry and functional materials, ensure that this compound will remain relevant in scientific and industrial contexts for years to come. As research continues to uncover new potential uses, we can expect this fascinating molecule to play an increasingly important role in various technological advancements.